Cas no 1220028-80-7 (3-Amino-N-(2-hydroxy-1,1-dimethylethyl)-propanamide hydrochloride)

• Product Name: 3-Amino-N-(2-hydroxy-1,1-dimethylethyl)-propanamide hydrochloride
• CAS No: 1220028-80-7
• MF: C₇H₁₇ClN₂O₂
• MW: 196.675081014633
• CID: 1079245
• PubChem ID: 53409678
• Update Time: 2025-10-28

3-Amino-N-(2-hydroxy-1,1-dimethylethyl)-propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-(2-hydroxy-1,1-dimethylethyl)-propanamide hydrochloride
• 1220028-80-7
• SB84456
• AKOS015848277
• 3-amino-N-(1-hydroxy-2-methylpropan-2-yl)propanamidehydrochloride
• 3-amino-N-(1-hydroxy-2-methylpropan-2-yl)propanamide;hydrochloride
• A909812
• 3-amino-N-(1-hydroxy-2-methylpropan-2-yl)propanamide hydrochloride

• MDL： MFCD13562582
• Inchi： 1S/C7H16N2O2.ClH/c1-7(2,5-10)9-6(11)3-4-8;/h10H,3-5,8H2,1-2H3,(H,9,11);1H
• InChI Key： OVZKDIMNGLZRCE-UHFFFAOYSA-N
• SMILES： Cl.OCC(C)(C)NC(CCN)=O

Computed Properties

• Exact Mass: 196.0978555g/mol
• Monoisotopic Mass: 196.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4Ų

3-Amino-N-(2-hydroxy-1,1-dimethylethyl)-propanamide hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on 3-Amino-N-(2-hydroxy-1,1-dimethylethyl)-propanamide hydrochloride

Introduction to 3-Amino-N-(2-hydroxy-1,1-dimethylethyl)-propanamide hydrochloride (CAS No: 1220028-80-7)

3-Amino-N-(2-hydroxy-1,1-dimethylethyl)-propanamide hydrochloride, a compound with the chemical formula C₉H₁₈N₂O₂·HCl, is a significant molecule in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug design and synthesis.

The CAS No 1220028-80-7 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research. The presence of both an amino group and a hydroxyl group in its structure suggests diverse chemical reactivity, which could be leveraged in the development of novel therapeutic agents. The 2-hydroxy-1,1-dimethylethyl substituent adds a sterically hindered environment, which may influence its interactions with biological targets.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with inflammation and immune response. The structural features of 3-amino-N-(2-hydroxy-1,1-dimethylethyl)-propanamide hydrochloride make it a promising candidate for investigating its potential role in these processes. Studies have begun to explore its interactions with enzymes and receptors involved in inflammatory signaling pathways, such as COX-2 and NF-κB.

One of the most exciting areas of research involves the compound's potential as an anti-inflammatory agent. Initial in vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines like TNF-α and IL-6. This effect is attributed to its ability to modulate the activity of key transcription factors and signaling cascades. The hydrochloride salt form appears to enhance these effects by improving bioavailability and target engagement.

The steric hindrance provided by the 2-hydroxy-1,1-dimethylethyl group may also contribute to its selectivity for certain biological targets over others. This characteristic is particularly important in drug development, as it can minimize side effects associated with off-target interactions. Researchers are currently employing computational modeling techniques to predict how this compound binds to its target proteins, which will help guide further optimization efforts.

Another area of interest is the compound's potential as an immunomodulatory agent. Preclinical studies have indicated that it can influence immune cell function by modulating the expression of genes involved in immune responses. This could make it a valuable tool for treating autoimmune diseases or enhancing vaccine efficacy. The amino group in its structure allows for further derivatization, enabling the creation of analogs with enhanced pharmacological properties.

The synthesis of 3-amino-N-(2-hydroxy-1,1-dimethylethyl)-propanamide hydrochloride presents both challenges and opportunities for chemists. The presence of multiple functional groups requires careful optimization of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, which is essential for preclinical and clinical studies.

In conclusion, 3-amino-N-(2-hydroxy-1,1-dimethylethyl)-propanamide hydrochloride is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a promising candidate for developing novel therapeutic agents targeting inflammation and immune responses. Ongoing research aims to fully elucidate its mechanism of action and optimize its pharmacological properties for clinical applications.